Cas no 943153-51-3 (5-bromo-6-methoxypyridine-3-carbonitrile)

• Product Name: 5-bromo-6-methoxypyridine-3-carbonitrile
• CAS No: 943153-51-3
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD11977457
• CID: 797055
• PubChem ID: 53415068
• Update Time: 2024-10-25

5-bromo-6-methoxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-methoxynicotinonitrile
• 3-Pyridinecarbonitrile,5-bromo-6-methoxy-
• 5-bromo-6-methoxypyridine-3-carbonitrile
• 5-Bromo-6-methoxy-3-pyridinecarbonitrile (ACI)
• 5-Bromo-6-methoxy-nicotinonitrile
• MFCD11977457
• EN300-175876
• A1-53455
• CS-0100909
• SB40121
• 943153-51-3
• SCHEMBL2006752
• F93374
• DTXSID40696941
• HVBZVEOIYBWRPE-UHFFFAOYSA-N
• 3-Pyridinecarbonitrile, 5-bromo-6-methoxy-

• MDL： MFCD11977457
• Inchi： 1S/C7H5BrN2O/c1-11-7-6(8)2-5(3-9)4-10-7/h2,4H,1H3
• InChI Key： HVBZVEOIYBWRPE-UHFFFAOYSA-N
• SMILES： N#CC1C=C(Br)C(OC)=NC=1

Computed Properties

• Exact Mass: 211.959
• Monoisotopic Mass: 211.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 261.5±35.0 ºC (760 Torr),
• Flash Point: 112.0±25.9 ºC,
• Solubility: Slightly soluble (1.7 g/l) (25 º C),